Cas no 155281-41-7 (Dolastatin C)

Dolastatin C structure
Product name:Dolastatin C
CAS No:155281-41-7
MF:C35H57N5O6
MW:643.856989622116
CID:147805
Dolastatin C Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalaninamide,N,N-dimethyl-L-isoleucyl-(2S,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-isoleucyl-L-prolyl-(9CI)
- Dolastatin C
- L-Phenylalaninamide,N,N-dimethyl-L-isoleucyl-erythro-3-methyl-L-2-hydroxypentanoyl-N-methyl-L-isoleucyl-L-prolyl-
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- Inchi: 1S/C35H57N5O6/c1-10-22(4)28(39(9)34(44)30(24(6)12-3)46-35(45)29(38(7)8)23(5)11-2)33(43)40-20-16-19-27(40)32(42)37-26(31(36)41)21-25-17-14-13-15-18-25/h13-15,17-18,22-24,26-30H,10-12,16,19-21H2,1-9H3,(H2,36,41)(H,37,42)/t22-,23-,24-,26-,27-,28-,29-,30-/m0/s1
- InChI Key: RJSFPTVCPZTERP-SOBFNXCJSA-N
- SMILES: O=C([C@H]([C@@H](C)CC)N(C)C([C@H]([C@@H](C)CC)OC([C@H]([C@@H](C)CC)N(C)C)=O)=O)N1CCC[C@H]1C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 46
- Rotatable Bond Count: 18
- Complexity: 1030
- Topological Polar Surface Area: 142
Dolastatin C Related Literature
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
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Hisako Sato,Kazuyoshi Takimoto,Hirotoshi Mori,Akihiko Yamagishi Phys. Chem. Chem. Phys., 2018,20, 25421-25427
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Lin Xu,Ruiqing Xing,Jian Song,Wen Xu,Hongwei Song J. Mater. Chem. C, 2013,1, 2174-2182
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Ye-Yun Zhang,Xi-Wen He,Wen-You Li RSC Adv., 2015,5, 71030-71034
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